molecular formula C6H13NO B6589085 1-(3-aminocyclobutyl)ethan-1-ol, Mixture of diastereomers CAS No. 1784577-29-2

1-(3-aminocyclobutyl)ethan-1-ol, Mixture of diastereomers

Cat. No. B6589085
CAS RN: 1784577-29-2
M. Wt: 115.2
InChI Key:
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properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-(3-aminocyclobutyl)ethan-1-ol involves the conversion of a cyclobutane derivative to the desired product through a series of chemical reactions.", "Starting Materials": [ "Cyclobutane", "Sodium hydride", "Ethylene oxide", "Ammonia", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Cyclobutane is treated with sodium hydride in methanol to form the sodium salt of cyclobutane.", "Step 2: The sodium salt of cyclobutane is reacted with ethylene oxide to form 1-(3-oxocyclobutyl)ethanol.", "Step 3: 1-(3-oxocyclobutyl)ethanol is treated with ammonia in the presence of hydrochloric acid to form a mixture of diastereomers of 1-(3-aminocyclobutyl)ethan-1-ol.", "Step 4: The diastereomers are separated using column chromatography.", "Step 5: The desired diastereomer is treated with sodium hydroxide in methanol to form 1-(3-aminocyclobutyl)ethan-1-ol." ] }

CAS RN

1784577-29-2

Molecular Formula

C6H13NO

Molecular Weight

115.2

Purity

95

Origin of Product

United States

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